Cas no 2020706-96-9 (1-{1-(cyanomethyl)cyclopropylmethyl}cyclopropane-1-sulfonyl chloride)

• Product Name: 1-{1-(cyanomethyl)cyclopropylmethyl}cyclopropane-1-sulfonyl chloride
• CAS No: 2020706-96-9
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• CID: 5790836
• PubChem ID: 165496018
• Update Time: 2025-06-09

1-{1-(cyanomethyl)cyclopropylmethyl}cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(cyanomethyl)cyclopropyl]methyl}cyclopropane-1-sulfonyl chloride
• EN300-1142914
• 2020706-96-9
• 1-{1-(cyanomethyl)cyclopropylmethyl}cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C9H12ClNO2S/c10-14(12,13)9(3-4-9)7-8(1-2-8)5-6-11/h1-5,7H2
• InChI Key： MRIZXNIWVLHPLN-UHFFFAOYSA-N
• SMILES： ClS(C1(CC1)CC1(CC#N)CC1)(=O)=O

Computed Properties

• Exact Mass: 233.0277275g/mol
• Monoisotopic Mass: 233.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Additional information on 1-{1-(cyanomethyl)cyclopropylmethyl}cyclopropane-1-sulfonyl chloride

1-{1-(Cyanomethyl)cyclopropylmethyl}cyclopropane-1-sulfonyl chloride (CAS No. 2020706-96-9)

The compound 1-{1-(cyanomethyl)cyclopropylmethyl}cyclopropane-1-sulfonyl chloride, identified by the CAS number 2020706-96-9, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring system and a sulfonyl chloride functional group. The presence of the cyanomethyl group further enhances its reactivity and versatility in synthetic chemistry.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and material science. The cyclopropane ring, known for its strained geometry, contributes to the compound's stability and reactivity. This makes it an attractive candidate for use in the synthesis of complex molecules, particularly in the pharmaceutical industry. The sulfonyl chloride group, on the other hand, is a valuable electrophilic moiety that can participate in various nucleophilic substitution reactions, enabling the construction of diverse chemical structures.

One of the most promising applications of 1-{1-(cyanomethyl)cyclopropylmethyl}cyclopropane-1-sulfonyl chloride lies in its role as an intermediate in organic synthesis. Its ability to undergo nucleophilic substitution reactions makes it an ideal building block for constructing bioactive molecules. For instance, researchers have explored its use in the synthesis of peptide analogs and other bioactive compounds with potential therapeutic applications.

In addition to its synthetic utility, this compound has shown potential in materials science. The cyclopropane ring's unique electronic properties make it suitable for use in the development of advanced materials, such as polymers and nanomaterials. Recent advancements in polymer chemistry have demonstrated how strained ring systems like cyclopropane can enhance the mechanical properties of polymers, leading to innovative materials with improved durability and flexibility.

The synthesis of 1-{1-(cyanomethyl)cyclopropylmethyl}cyclopropane-1-sulfonyl chloride involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic routes by incorporating advanced catalytic techniques and green chemistry principles, reducing environmental impact while maintaining product quality.

From a safety standpoint, this compound exhibits typical chemical reactivity associated with sulfonyl chlorides. It is important to handle it with care in a well-ventilated environment using appropriate personal protective equipment. Despite its reactive nature, proper handling ensures that it can be safely utilized in various chemical processes.

In conclusion, 1-{1-(cyanomethyl)cyclopropylmethyl}cyclopropane-1-sulfonyl chloride (CAS No. 2020706-96-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing chemical innovation.